Cas no 1805160-63-7 (Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate)

Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate is a highly functionalized pyridine derivative with significant utility in synthetic organic chemistry. The presence of both difluoromethyl and diiodo substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings. The electron-withdrawing carboxylate group further stabilizes the structure while enabling downstream derivatization. This compound is particularly useful in pharmaceutical and agrochemical research, where selective halogenation and fluorination are critical for modulating bioactivity. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for complex molecular architectures.
Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate structure
1805160-63-7 structure
Product Name:Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate
CAS No:1805160-63-7
MF:C8H5F2I2NO2
MW:438.93655371666
CID:4851819
Update Time:2025-05-21

Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate
    • Inchi: 1S/C8H5F2I2NO2/c1-15-8(14)6-5(7(9)10)3(11)2-4(12)13-6/h2,7H,1H3
    • InChI Key: KMLYHVUJOMRXCX-UHFFFAOYSA-N
    • SMILES: IC1C=C(N=C(C(=O)OC)C=1C(F)F)I

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • XLogP3: 3
  • Topological Polar Surface Area: 39.2

Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029071581-250mg
Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate
1805160-63-7 97%
250mg
$489.60 2022-04-01
Alichem
A029071581-500mg
Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate
1805160-63-7 97%
500mg
$790.55 2022-04-01
Alichem
A029071581-1g
Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate
1805160-63-7 97%
1g
$1,564.50 2022-04-01

Additional information on Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate

Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate (CAS No. 1805160-63-7): A Comprehensive Overview

Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate (CAS No. 1805160-63-7) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive difluoromethyl and diiodo substituents, offers a wide range of potential applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate is composed of a pyridine ring with a methyl ester group at the 2-position, a difluoromethyl group at the 3-position, and two iodine atoms at the 4 and 6 positions. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various research and development activities.

Recent studies have highlighted the potential of Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate in the field of cancer research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative activity against several human cancer cell lines. The researchers found that the compound effectively inhibits cell growth and induces apoptosis in cancer cells, while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising lead compound for the development of targeted cancer therapies.

In addition to its antiproliferative properties, Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate has also shown potential as an inhibitor of specific enzymes involved in disease pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound acts as a potent inhibitor of histone deacetylases (HDACs), which are key regulators of gene expression and play a crucial role in various diseases, including cancer and neurodegenerative disorders. The ability to modulate HDAC activity makes this compound a valuable tool for investigating epigenetic mechanisms and developing novel therapeutic strategies.

The synthetic accessibility of Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate is another factor contributing to its appeal in pharmaceutical research. A recent synthetic route described in Organic Letters demonstrated an efficient and scalable method for the preparation of this compound using readily available starting materials and mild reaction conditions. This synthetic approach not only simplifies the production process but also enhances the overall yield and purity of the final product.

The physicochemical properties of Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate have been extensively characterized through various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided detailed insights into its molecular structure and purity. Additionally, computational studies using molecular dynamics simulations have helped elucidate the conformational flexibility and binding interactions of this compound with target proteins.

In terms of pharmacokinetics, preliminary studies have shown that Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. These properties are essential for ensuring that the compound can effectively reach its target site within the body and exert its intended therapeutic effects without causing significant side effects.

The safety profile of Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate has also been evaluated through preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit any major toxicological concerns. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, Methyl 3-(difluoromethyl)-4,6-diiodopyridine-2-carboxylate (CAS No. 1805160-63-7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential therapeutic properties and favorable pharmacokinetic profile, positions it as a valuable candidate for further development into novel drugs targeting various diseases. Ongoing research efforts are expected to uncover additional applications and optimize its use in clinical settings.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd